Cas no 1361562-05-1 (3-Amino-2-hydroxy-5-(3,4,5-trichlorophenyl)pyridine)

• Product Name: 3-Amino-2-hydroxy-5-(3,4,5-trichlorophenyl)pyridine
• CAS No: 1361562-05-1
• MF: C₁₁H₇Cl₃N₂O
• MW: 289.545079469681
• CID: 4920168
• Update Time: 2025-06-08

3-Amino-2-hydroxy-5-(3,4,5-trichlorophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Amino-2-hydroxy-5-(3,4,5-trichlorophenyl)pyridine

• Inchi： 1S/C11H7Cl3N2O/c12-7-1-5(2-8(13)10(7)14)6-3-9(15)11(17)16-4-6/h1-4H,15H2,(H,16,17)
• InChI Key： SXFXFQKSYUQGNE-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=C(C=1)C1=CNC(C(=C1)N)=O)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 382
• XLogP3: 2.8
• Topological Polar Surface Area: 55.1

Additional information on 3-Amino-2-hydroxy-5-(3,4,5-trichlorophenyl)pyridine

Introduction to 3-Amino-2-hydroxy-5-(3,4,5-trichlorophenyl)pyridine (CAS No. 1361562-05-1)

3-Amino-2-hydroxy-5-(3,4,5-trichlorophenyl)pyridine is a significant compound in the field of pharmaceutical chemistry, characterized by its complex molecular structure and diverse potential applications. This compound, identified by the CAS number 1361562-05-1, has garnered attention due to its unique chemical properties and its role in the development of novel therapeutic agents. The presence of multiple functional groups, including an amino group, a hydroxyl group, and a trichlorophenyl moiety, makes this molecule a versatile scaffold for further chemical modifications and biological investigations.

The compound's structure is particularly noteworthy for its potential in drug design. The pyridine core is a common motif in many bioactive molecules, providing a stable framework that can be easily modified to enhance binding affinity and selectivity. The 3-amino group introduces a basic character, which can be exploited for interactions with acidic residues in biological targets. Meanwhile, the 2-hydroxy group adds hydrophilicity, improving solubility and bioavailability. The 5-(3,4,5-trichlorophenyl) substituent introduces lipophilicity and electronic effects that can modulate the compound's activity.

In recent years, there has been growing interest in the development of small-molecule inhibitors targeting various disease pathways. 3-Amino-2-hydroxy-5-(3,4,5-trichlorophenyl)pyridine has shown promise in preliminary studies as a lead compound for several therapeutic applications. Its structural features make it a candidate for inhibiting enzymes involved in metabolic disorders and cancer progression. For instance, the compound's ability to interact with both hydrophobic and polar regions of biological targets suggests its potential as an allosteric modulator.

One of the most exciting areas of research involving this compound is its application in oncology. Recent studies have highlighted the importance of targeting kinases and other enzymes that play a crucial role in tumor growth and survival. The unique combination of functional groups in 3-amino-2-hydroxy-5-(3,4,5-trichlorophenyl)pyridine allows it to mimic natural substrates or bind to allosteric sites on these enzymes, thereby inhibiting their activity. This approach has been successful in preclinical models and is now being explored further in clinical trials.

The compound's potential extends beyond oncology. Researchers are investigating its efficacy in treating neurological disorders such as Alzheimer's disease and Parkinson's disease. The pyridine core is known to interact with neurotransmitter receptors and ion channels, making it a valuable scaffold for developing neuroprotective agents. Additionally, the hydroxyl and amino groups can be modified to enhance binding to specific protein targets involved in these diseases.

In terms of synthesis, 3-amino-2-hydroxy-5-(3,4,5-trichlorophenyl)pyridine can be prepared through multi-step organic reactions involving chlorination, condensation, and functional group transformations. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to improve yield and purity. These methods are essential for producing high-quality compounds suitable for biological testing.

The pharmacokinetic properties of this compound are also under scrutiny. Studies have focused on optimizing its solubility, stability, and metabolic profile to enhance its bioavailability and reduce toxicity. By leveraging computational modeling and experimental data, researchers aim to design derivatives with improved pharmacokinetic profiles while maintaining or enhancing biological activity.

The regulatory landscape for new pharmaceuticals continues to evolve, necessitating rigorous testing to ensure safety and efficacy before clinical use. 3-Amino-2-hydroxy-5-(3,4,5-trichlorophenyl)pyridine must undergo comprehensive toxicological studies to assess potential side effects at various doses. These studies include acute toxicity tests as well as long-term evaluations to monitor chronic effects.

In conclusion, 3-amino-2-hydroxy-5-(3,4,5-trichlorophenyl)pyridine represents a promising candidate for therapeutic development across multiple disease areas. Its unique structural features offer opportunities for designing innovative drugs with enhanced efficacy and selectivity. As research progresses from preclinical studies to clinical trials，this compound will continue to play a vital role in advancing pharmaceutical science.